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Compound of Interest

Compound Name: 2,6-Dimethyl-4-nitrosophenol

Cat. No.: B077472

An In-depth Technical Guide to the Reaction Mechanisms of 2,6-Dimethyl-4-nitrosophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-4-nitrosophenol is a significant chemical intermediate used in the synthesis of
dyes, photographic materials, and pharmaceuticals. Its chemical behavior is characterized by
the interplay of its phenolic hydroxyl group, the reactive nitroso group, and the steric influence
of the two methyl groups at the ortho positions.[1] A key feature of this compound is its
existence in a tautomeric equilibrium with its quinone monoxime isomer, 4-(hydroxyimino)-2,6-
dimethylcyclohexa-2,5-dienone.[2] This guide provides a detailed examination of its core
reaction mechanisms, supported by experimental protocols and quantitative data.

Synthesis: Electrophilic Nitrosation

The most established method for synthesizing 2,6-Dimethyl-4-nitrosophenol is through the
direct electrophilic nitrosation of 2,6-dimethylphenol.[1]

Reaction Mechanism

The reaction proceeds via an electrophilic aromatic substitution mechanism. First, sodium
nitrite reacts with an acid (e.g., sulfuric or hydrochloric acid) in situ to form nitrous acid (HNO2).
The nitrous acid is then protonated and loses water to generate the highly electrophilic
nitrosonium ion (NO*). The electron-rich ring of 2,6-dimethylphenol then attacks the
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nitrosonium ion, followed by deprotonation to restore aromaticity and yield the final product.[1]
The methyl groups direct the substitution to the para position.

Nitrosonium Ion Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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